O-Desmethyl Carvedilol β-D-Glucuronide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for O-Desmethyl Carvedilol β-D-Glucuronide involves the glucuronidation of O-Desmethyl Carvedilol using β-D-Glucuronic acid as the glucuronide donor.", "Starting Materials": [ "O-Desmethyl Carvedilol", "β-D-Glucuronic acid", "Dicyclohexylcarbodiimide (DCC)", "4-Dimethylaminopyridine (DMAP)", "N,N-Diisopropylethylamine (DIPEA)", "Dimethylformamide (DMF)", "Dichloromethane (DCM)", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "O-Desmethyl Carvedilol is dissolved in DMF and DCC and DMAP are added to activate the carboxylic acid group.", "β-D-Glucuronic acid is dissolved in DMF and DIPEA is added to activate the hydroxyl group.", "The activated β-D-Glucuronic acid is added dropwise to the O-Desmethyl Carvedilol solution and the reaction mixture is stirred at room temperature for several hours.", "The reaction mixture is then poured into water and extracted with DCM and ethyl acetate.", "The organic layers are combined and washed with water and brine.", "The solvent is removed under reduced pressure and the crude product is purified by column chromatography using a mixture of methanol and water as the eluent.", "The purified product is obtained as a white solid." ] } | |
CAS No. |
142227-50-7 |
Molecular Formula |
C29H32N2O10 |
Molecular Weight |
568.6 g/mol |
IUPAC Name |
(2S,3S,4S,5R,6S)-6-[2-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C29H32N2O10/c32-16(15-39-22-11-5-8-19-23(22)17-6-1-2-7-18(17)31-19)14-30-12-13-38-20-9-3-4-10-21(20)40-29-26(35)24(33)25(34)27(41-29)28(36)37/h1-11,16,24-27,29-35H,12-15H2,(H,36,37)/t16?,24-,25-,26+,27-,29+/m0/s1 |
InChI Key |
FOAUGBVKSVDCOW-YOQQQZIXSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C3=C(N2)C=CC=C3OCC(CNCCOC4=CC=CC=C4O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)O |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)C=CC=C3OCC(CNCCOC4=CC=CC=C4OC5C(C(C(C(O5)C(=O)O)O)O)O)O |
Synonyms |
2-[2-[[3-(9H-Carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]phenyl β-D-Glucopyranosiduronic Acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.